(2S)-2-Amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
(2S)-2-Amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
Brand Name:
Vulcanchem
CAS No.:
135608-87-6
VCID:
VC0138098
InChI:
InChI=1S/C16H17Cl2N3O8S/c17-6-3-9(22)12(18)14(13(6)26)30-5-8(15(27)20-4-11(24)25)21-10(23)2-1-7(19)16(28)29/h3,7-8H,1-2,4-5,19H2,(H,20,27)(H,21,23)(H,24,25)(H,28,29)/t7-,8-/m0/s1
SMILES:
C1=C(C(=O)C(=C(C1=O)Cl)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)Cl
Molecular Formula:
C16H17Cl2N3O8S
Molecular Weight:
482.3 g/mol
(2S)-2-Amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
CAS No.: 135608-87-6
Main Products
VCID: VC0138098
Molecular Formula: C16H17Cl2N3O8S
Molecular Weight: 482.3 g/mol
![(2S)-2-Amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid - 135608-87-6](/images/no_structure.jpg)
| CAS No. | 135608-87-6 |
|---|---|
| Product Name | (2S)-2-Amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Molecular Formula | C16H17Cl2N3O8S |
| Molecular Weight | 482.3 g/mol |
| IUPAC Name | (2S)-2-amino-5-[[(2R)-1-(carboxymethylamino)-3-(2,5-dichloro-3,6-dioxocyclohexa-1,4-dien-1-yl)sulfanyl-1-oxopropan-2-yl]amino]-5-oxopentanoic acid |
| Standard InChI | InChI=1S/C16H17Cl2N3O8S/c17-6-3-9(22)12(18)14(13(6)26)30-5-8(15(27)20-4-11(24)25)21-10(23)2-1-7(19)16(28)29/h3,7-8H,1-2,4-5,19H2,(H,20,27)(H,21,23)(H,24,25)(H,28,29)/t7-,8-/m0/s1 |
| Standard InChIKey | SIMWAUGDLUXWDC-YUMQZZPRSA-N |
| Isomeric SMILES | C1=C(C(=O)C(=C(C1=O)Cl)SC[C@@H](C(=O)NCC(=O)O)NC(=O)CC[C@@H](C(=O)O)N)Cl |
| SMILES | C1=C(C(=O)C(=C(C1=O)Cl)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)Cl |
| Canonical SMILES | C1=C(C(=O)C(=C(C1=O)Cl)SCC(C(=O)NCC(=O)O)NC(=O)CCC(C(=O)O)N)Cl |
| Sequence | XXG |
| Synonyms | 2,5-DGBQ 2,5-dichloro-3-(glutathionyl-S-yl)-1,4-benzoquinone |
| PubChem Compound | 164385 |
| Last Modified | Nov 11 2021 |
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